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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303

This guide provides a comprehensive overview of the material safety data for Thiodiglycol-d8,
compiled for researchers, scientists, and professionals in drug development. The information
presented is aggregated from various safety data sheets and toxicological resources. It is
important to note that while Thiodiglycol-d8 is the subject, much of the available safety and
toxicity data is based on its non-deuterated analogue, Thiodiglycol. The isotopic labeling with
deuterium is generally not considered to significantly alter the chemical's primary toxicological
properties, though slight variations in physical properties may exist.

Chemical and Physical Properties

Thiodiglycol-d8 is a deuterated organosulfur compound used as an isotopic labeled analog of
Thiodiglycol.[1] It is primarily utilized in research, particularly in spectroscopic applications and
as a tracer for studying molecular interactions and dynamics.[2] The substitution of hydrogen
with deuterium results in a higher molecular weight compared to the parent compound but has
minimal impact on its fundamental physical characteristics.[2]
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Property Value Source
Molecular Formula CaH2Ds02S [2]
Molecular Weight 130.24 g/mol [1][2]
Appearance Colorless liquid [2][3]
Miscible with water and polar
Solubility organic solvents like methanol
and ethanol.[2][3]
. ) Slight variations from the non-
Boiling Point
deuterated form (282 °C).[2][4]
Slight variations from the non-
Melting Point deuterated form (-10.2 °C to
-16 °C).[3][4]
] ~160 °C (for non-deuterated
Flash Point [31[5]
form)
Slight variations from the non-
Density deuterated form (1.1793 g/cm3

at 25 °C).[4]

Vapor Density

~4.21 (Air = 1) (for non-

deuterated form)

[4]

log Kow

-0.75 (for non-deuterated form,
indicating low bioaccumulation

potential)

[6]7]

Toxicological Data

Toxicological information is primarily available for the non-deuterated Thiodiglycol. These

values provide a strong indication of the potential hazards associated with Thiodiglycol-d8.
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Metric Value Species Route Source
Oral LD50 >5000 mg/kg Rat Oral [8]
Oral LD50 6.61 g/kg Rat Oral [3]
Dermal LD50 20 mL/kg Rabbit Dermal [3]
Subcutaneous
4to 5 mL/kg Mouse Subcutaneous [3]
LD50
Subcutaneous
4 mL/kg Rat Subcutaneous [3]
LD50
Oral (90-day
NOAEL (Oral) 500 mg/kg/day Rat [8]
study)
NOAEL
1290 mg/kg Rat Oral [8]

(Developmental)

Key Toxicological Findings:

Thiodiglycol is reported to be of relatively low toxicity in animal studies.[3]
e Itis considered a mild skin irritant and a moderate ocular irritant.[8]
|t was not found to be a skin sensitizer in animals.[8]

o Genetic toxicity assays have shown mixed results. It was not mutagenic in Ames Salmonella,
E. coli, and mouse lymphoma assays, but it did induce chromosomal aberrations in Chinese
hamster ovarian (CHO) cells.[7][8]

e High doses in a 90-day oral study in rats resulted in lower body weights and changes in
kidney weights.[8]

Hazard Identification and First Aid

The primary hazards associated with Thiodiglycol are eye and mild respiratory tract irritation.[5]

[9]
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GHS Hazard Statements (for Thiodiglycol):

e H319: Causes serious eye irritation.

First Aid Procedures:
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First Aid Measures

Route of Exposure

, If inhaled - Move to fresh air.
Inhalation g Consult a physician if symptoms persist.

Skin C In case of skin contact g Wash off with soap and plenty of water.
I o) . Consult a physician.
IhlHFodaRdnii:wl e Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Ingestion wallowe Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Consult a physician.
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Safe Handling Storage Conditions

G—Iandle in a well-ventilated areaj

Gvoid contact with skin and eye%

G\void inhalation of vapor or misD
e e ]

Required Personal Protective Equipment

Eye/Face Protection Hand Protection Body Protection Respiratory Protection

Use in a well-ventilated area.

aetjolasseapuibieshieli=l(ENTEelappioved) If needed, use a tested and approved respirator.

Handle with compatible chemical-resistant gloves Laboratory coat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of
Thiodiglycol-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437303#thiodiglycol-d8-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

